1,3-dimethyl-5,5-bis(2-oxo-2-phenylethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 1,3-dimethyl-5,5-diphenacyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C22H20N2O5/c1-23-19(27)22(20(28)24(2)21(23)29,13-17(25)15-9-5-3-6-10-15)14-18(26)16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3
• InChI Key: XWSYSSVEQJSQCO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(C(=O)N(C1=O)C)(CC(=O)C2=CC=CC=C2)CC(=O)C3=CC=CC=C3
• Molecular Formula: C22H20N2O5
• Molecular Weight: 392.4 g/mol

Description

1,3-dimethyl-5,5-bis(2-oxo-2-phenylethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione is a useful research compound. Its molecular formula is C22H20N2O5 and its molecular weight is 392.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 392.13722174 g/mol and the complexity rating of the compound is 646. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Organic Phosphors

Researchers have synthesized organic phosphors like "5,5'-(4-pyridinylmethylene)bis[1,3-dimethyl-2,4,6-(1H,3H,5H)-pyrimidinetrione]" through a one-pot reaction involving N,N-dimethylbarbituric acid and pyridine aldehyde. These phosphors exhibit broad-spectrum photoluminescence, with emissions in the pure yellow range, making them potential candidates for applications in luminescent materials and organic electronics (Kumar et al., 2014).

Antioxidant Agents

Derivatives of the pyrimidine framework have been studied for their antioxidant properties. For instance, "3-cyano-4-imino-2-methylthio-4H-pyrido[1,2-a]pyrimidine derivatives" were synthesized and evaluated as potent antioxidant agents. Such compounds are valuable for their potential therapeutic applications and contribute to the understanding of the antioxidant activity of pyrimidine derivatives (Vartale et al., 2016).

Polymer Synthesis

The compound's derivatives have been employed in synthesizing novel polymers with potential applications in advanced materials. For example, pyridine-containing polyimides synthesized using related compounds exhibit excellent thermal stability, solubility in common organic solvents, and possess desirable mechanical properties. Such materials are promising for use in the electronics and aerospace industries due to their high performance and durability (Yan et al., 2011).

Molecular Recognition and Antibacterial Properties

Bis-pyrimidine compounds synthesized from similar chemical frameworks have been explored for their structural basis in molecular recognition and antibacterial properties. These studies contribute to the development of new pharmaceutical compounds and provide insights into the interaction mechanisms at the molecular level, which are crucial for designing more effective antibacterial agents (Roy et al., 2014).